Cas no 2171833-66-0 ((5-bromothiophen-3-yl)methanethiol)

• Product Name: (5-bromothiophen-3-yl)methanethiol
• CAS No: 2171833-66-0
• MF: C₅H₅BrS₂
• MW: 209.127197980881
• CID: 6090938
• PubChem ID: 165518534
• Update Time: 2025-08-04

(5-bromothiophen-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-bromothiophen-3-yl)methanethiol
• 2171833-66-0
• EN300-1288880

• Inchi： 1S/C5H5BrS2/c6-5-1-4(2-7)3-8-5/h1,3,7H,2H2
• InChI Key： RFKAJYCTGKKTIP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CS

Computed Properties

• Exact Mass: 207.90161g/mol
• Monoisotopic Mass: 207.90161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.2Ų

Additional information on (5-bromothiophen-3-yl)methanethiol

Introduction to (5-bromothiophen-3-yl)methanethiol (CAS No. 2171833-66-0)

(5-bromothiophen-3-yl)methanethiol, with the CAS number 2171833-66-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiophen derivative family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of both bromine and sulfur atoms in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of (5-bromothiophen-3-yl)methanethiol consists of a thiophene ring substituted with a bromine atom at the 5-position and a methanethiol group at the 3-position. This specific arrangement imparts unique reactivity, making it a useful building block for further chemical modifications. The compound's ability to participate in various organic reactions, such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations, has made it a staple in synthetic chemistry laboratories.

In recent years, there has been growing interest in thiophene derivatives due to their potential biological activities. (5-bromothiophen-3-yl)methanethiol has been explored in several research studies for its potential applications in drug discovery. Its structural features suggest that it may interact with biological targets in ways that could lead to the development of new medications. For instance, thiophene-based compounds have shown promise in the treatment of various diseases, including cancer, infectious disorders, and neurological conditions.

One of the most notable areas where (5-bromothiophen-3-yl)methanethiol has been utilized is in the synthesis of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in disease pathways. The bromine atom in the molecule allows for easy functionalization through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, enhancing the compound's utility in medicinal chemistry.

The role of (5-bromothiophen-3-yl)methanethiol as a precursor in drug development has been highlighted in several recent studies. Researchers have demonstrated its use in creating novel antiviral agents by incorporating it into larger molecular frameworks. The sulfur atom's ability to form hydrogen bonds and coordinate with metal ions also makes it an attractive moiety for designing bioactive molecules. This versatility has led to its incorporation into various drug candidates that are currently undergoing preclinical evaluation.

In addition to its pharmaceutical applications, (5-bromothiophen-3-yl)methanethiol has found utility in material science. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The bromine substituent enhances reactivity, allowing for further functionalization that can tailor the material's properties for specific applications. This has opened up new avenues for research into advanced materials with potential uses in electronics and energy storage.

The synthesis of (5-bromothiophen-3-yl)methanethiol typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation of thiophene derivatives followed by thiolation reactions. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Optimization of these parameters is crucial for ensuring that the compound meets the stringent requirements of pharmaceutical applications.

The safety profile of (5-bromothiophen-3-yl)methanethiol is another important consideration in its use. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound. Additionally, adequate ventilation should be maintained to prevent inhalation of any vapors that may be produced during handling or reaction processes.

In conclusion, (5-bromothiophen-3-yl)methanethiol (CAS No. 2171833-66-0) is a versatile compound with significant potential in both pharmaceutical research and material science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for thiophene derivatives, compounds like (5-bromothiophen-3-yl)methanethiol are likely to play an increasingly important role in advancing scientific discovery and technological innovation.